Cas no 7701-62-4 (Chlorisondamine)

• Product Name: Chlorisondamine
• CAS No: 7701-62-4
• MF: C₁₄H₂₀Cl₄N₂
• MW: 358.133999824524
• CID: 983101
• PubChem ID: 6244
• Update Time: 2025-04-20

Chlorisondamine Chemical and Physical Properties

Names and Identifiers

• Chlorisondamine
• 4,5,6,7-Tetrachloro-2-methyl-2-[2-(trimethylammonio)ethyl]-2,3-di hydro-1H-isoindolium
• 4,5,6,7-Tetrachloro-2-methyl-2-(2-(trimethylammonio)ethyl)isoindolinium
• Isoindolinium, 4,5,6,7-tetrachloro-2-methyl-2-(2-(trimethylammonio)ethyl)-
• 7701-62-4
• PDSP1_000172
• CHEMBL1398654
• CHEBI:135514
• Chlorisondamine cation
• ISOINDOLINIUM, 4,5,6,7-TETRACHLORO-2-METHYL-2-(2- (TRIMETHYLAMMONIO)ETHYL)-
• UNII-JD3M24F66I
• NS00005654
• Tocris-1001
• 1H-ISOINDOLIUM, 4,5,6,7-TETRACHLORO-2,3-DIHYDRO-2-METHYL-2-(2- (TRIMETHYLAMMONIO)ETHYL)-
• Chlorisondamine ion
• CHLORISONDAMINE [WHO-DD]
• NSC_6243
• Q5102966
• DTXSID0048395
• NCGC00163230-01
• NCGC00024930-02
• JD3M24F66I
• PDSP2_000171
• chlorisondamine-diiodide
• NCGC00024930-01
• BDBM84948
• SCHEMBL14340042
• CAS_6243
• trimethyl-[2-(4,5,6,7-tetrachloro-2-methyl-1,3-dihydroisoindol-2-ium-2-yl)ethyl]azanium
• Chloride, Chlorisondamine

• Inchi： 1S/C14H20Cl4N2/c1-19(2,3)5-6-20(4)7-9-10(8-20)12(16)14(18)13(17)11(9)15/h5-8H2,1-4H3/q+2
• InChI Key： IXWDUZLHWJKVPX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2=C1C[N+](C)(C2)CC[N+](C)(C)C)Cl)Cl)Cl

Computed Properties

• Exact Mass: 356.0384
• Monoisotopic Mass: 356.038059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.9

Experimental Properties

• PSA: 0